Cas no 1269152-54-6 (3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1269152-54-6
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5098943
• Update Time: 2026-03-03

3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C10H12FN.ClH/c11-10-4-2-1-3-9(10)7-5-8(12)6-7;/h1-4,7-8H,5-6,12H2;1H
• InChI Key： JEMYNKMYLOANFH-UHFFFAOYSA-N
• SMILES： C1(N)CC(C2=CC=CC=C2F)C1.[H]Cl

Additional information on 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride

Introduction to 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride (CAS No. 1269152-54-6)

3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1269152-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, featuring a fluorophenyl group and an amine functional group, both of which contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride incorporates a cyclobutane ring, which is a four-membered saturated hydrocarbon ring. This structural motif is known for its rigidity and stability, often contributing to the binding affinity and selectivity of drug candidates. The presence of a fluorophenyl substituent at the 2-position introduces a fluorine atom into the aromatic ring, which is a common pharmacophore in medicinal chemistry. Fluorine atoms can modulate metabolic stability, lipophilicity, and binding interactions with biological targets, making fluorinated compounds highly desirable in drug development.

The amine group at the 1-position of the cyclobutane ring provides a nucleophilic center that can participate in various chemical reactions, such as coupling reactions with carboxylic acids or acyl chlorides to form amides. This reactivity is particularly useful in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the hydrochloride salt form of this compound ensures better handling and storage characteristics due to increased solubility in aqueous solutions.

In recent years, 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride has been studied for its potential applications in the development of novel therapeutic agents. Its structural features suggest possible interactions with enzymes and receptors involved in various disease pathways. For instance, the fluorine atom may enhance binding affinity to target proteins by increasing electronic density or by participating in halogen bonding interactions. The cyclobutane ring's rigidity could also improve pharmacokinetic properties by reducing metabolic susceptibility.

One area where this compound has shown promise is in the exploration of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. The combination of a fluorinated aromatic ring and an amine group provides a versatile scaffold for designing kinase inhibitors with improved selectivity and efficacy. Preclinical studies have indicated that derivatives of 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride may exhibit inhibitory activity against specific kinases by modulating their active sites.

Furthermore, research has also explored the potential use of this compound in central nervous system (CNS) drug development. The fluorine atom's ability to cross the blood-brain barrier may enhance CNS penetration, while the rigid cyclobutane core could stabilize ligand-receptor interactions within neural tissues. This makes 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride a candidate for investigating novel treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The synthesis of 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the fluorophenyl group via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, followed by functionalization at the cyclobutane ring to introduce the amine group. The final step involves conversion to the hydrochloride salt to improve stability and solubility.

Advances in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline reactions and improve scalability. These advancements are crucial for facilitating further exploration of its biological activities and therapeutic potential.

Evaluation of 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride's pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to inflammatory responses and metabolic disorders. The presence of both fluorine and amine moieties appears to contribute to its multifaceted interactions, making it a promising candidate for polypharmacological approaches.

One notable finding is its interaction with cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals in vivo. The structural features of 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride may influence its metabolic fate, potentially leading to improved bioavailability or reduced side effects compared to non-fluorinated analogs. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

Future research directions include exploring structure-activity relationships (SAR) to identify modifications that enhance potency or selectivity. Computational modeling techniques can also be employed to predict binding modes and optimize lead compounds derived from 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride before experimental validation.

The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery. Compounds like 3-(2-fluorophenyl)cyclobutan-1-amine hydrochloride exemplify how structural innovation can lead to novel therapeutic opportunities. As research continues, new applications for this compound are likely to emerge, further solidifying its role as a valuable tool in medicinal chemistry.